Cas no 2411310-91-1 (N-({(3,3-difluorocyclobutyl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide)

• Product Name: N-({(3,3-difluorocyclobutyl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide
• CAS No: 2411310-91-1
• MF: C₁₂H₁₈F₂N₂O₂
• MW: 260.280330181122
• CID: 5798412
• PubChem ID: 165754399
• Update Time: 2025-10-21

N-({(3,3-difluorocyclobutyl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-({(3,3-difluorocyclobutyl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide
• N-({[(3,3-difluorocyclobutyl)methyl]carbamoyl}methyl)-N-ethylprop-2-enamide
• Z2909014662
• EN300-26574053
• 2411310-91-1

• Inchi： 1S/C12H18F2N2O2/c1-3-11(18)16(4-2)8-10(17)15-7-9-5-12(13,14)6-9/h3,9H,1,4-8H2,2H3,(H,15,17)
• InChI Key： SNUCHRHJJAVFEW-UHFFFAOYSA-N
• SMILES： FC1(CC(CNC(CN(C(C=C)=O)CC)=O)C1)F

Computed Properties

• Exact Mass: 260.13363415g/mol
• Monoisotopic Mass: 260.13363415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.4Ų

Additional information on N-({(3,3-difluorocyclobutyl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide

Introduction to N-({(3,3-difluorocyclobutyl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide (CAS No. 2411310-91-1)

N-({(3,3-difluorocyclobutyl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide is a sophisticated organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2411310-91-1, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and medicinal research. The molecular structure of this compound incorporates several key functional groups, including a 3,3-difluorocyclobutyl moiety and an amide linkage, which contribute to its distinctive reactivity and biological activity.

The presence of the 3,3-difluorocyclobutyl group in the molecular framework imparts a high degree of stability and lipophilicity to the compound, making it an attractive candidate for further investigation in the design of bioactive molecules. This structural feature is particularly noteworthy in the context of modern drug discovery, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy. The amide functionality, on the other hand, serves as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological properties.

In recent years, there has been a growing interest in the development of novel compounds that exhibit inhibitory activity against various biological targets. N-({(3,3-difluorocyclobutyl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide has been explored as a potential lead compound in this regard, with preliminary studies suggesting its efficacy in modulating key enzymatic pathways. For instance, research has indicated that this compound may interfere with the activity of enzymes involved in inflammatory responses and cell proliferation, making it a promising candidate for therapeutic applications.

The synthesis of N-({(3,3-difluorocyclobutyl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the 3,3-difluorocyclobutyl group necessitates specialized synthetic techniques to achieve regioselective functionalization. Advanced methodologies such as transition metal-catalyzed reactions and organometallic chemistry have been employed to construct this moiety efficiently. Additionally, the incorporation of the amide bond requires precise control over reaction conditions to prevent unwanted side products.

The pharmacological profile of N-({(3,3-difluorocyclobutyl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide has been the subject of extensive investigation. In vitro studies have demonstrated its ability to interact with specific protein targets, leading to modulatory effects on cellular processes. These findings have opened up new avenues for exploring its potential as an inhibitor of kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders. Furthermore, preclinical studies have provided insights into its metabolic stability and pharmacokinetic behavior, which are critical parameters for evaluating its suitability as a drug candidate.

The structural complexity of N-({(3,3-difluorocyclobutyl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide also presents opportunities for developing analogs with enhanced properties. By systematically modifying various functional groups within the molecule, researchers can fine-tune its biological activity and improve its pharmacological profile. For example, altering the substitution pattern on the cyclobutyl ring or introducing additional heteroatoms may lead to compounds with improved solubility or binding affinity.

The role of computational chemistry in the study of N-({(3,3-difluorocyclobutyl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide cannot be overstated. Molecular modeling techniques have been instrumental in predicting the three-dimensional structure of this compound and understanding its interactions with biological targets at an atomic level. These insights have guided experimental efforts and facilitated the rational design of more potent derivatives. Additionally, computational methods have been used to assess the metabolic fate of this compound, providing valuable information for optimizing its therapeutic potential.

The future prospects for N-({(3,3-difluorocyclobutyl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide are promising, with ongoing research aimed at elucidating its mechanism of action and expanding its therapeutic applications. As our understanding of biological pathways continues to grow, new opportunities will arise for leveraging this compound's unique properties in drug development. Collaborative efforts between synthetic chemists, biochemists, and medicinal chemists will be essential in realizing these goals and bringing novel treatments to patients in need.